Cas no 52497-69-5 (ethyl-(2-phenyl-propyl)-amine)

ethyl-(2-phenyl-propyl)-amine structure
ethyl-(2-phenyl-propyl)-amine structure
Product Name:ethyl-(2-phenyl-propyl)-amine
CAS No:52497-69-5
MF:C11H17N
MW:163.259382963181
CID:937020
PubChem ID:15788198
Update Time:2025-04-19

ethyl-(2-phenyl-propyl)-amine Chemical and Physical Properties

Names and Identifiers

    • ethyl-(2-phenyl-propyl)-amine
    • ETHYL-(2-PHENYLPROPYL)AMINE,
    • N-ethyl-2-phenylpropan-1-amine
    • N-ethyl-2-phenyl-1-propanamine
    • N-ethyl-2-phenyl-propan-1-amine
    • SB39863
    • 52497-69-5
    • AKOS001480956
    • SCHEMBL3430600
    • DTXSID30578308
    • ethyl(2-phenylpropyl)amine
    • AKOS017275023
    • STK344265
    • A829115
    • 91339-15-0
    • A1-05703
    • Inchi: 1S/C11H17N/c1-3-12-9-10(2)11-7-5-4-6-8-11/h4-8,10,12H,3,9H2,1-2H3
    • InChI Key: YRJYTEMOKSUBHJ-UHFFFAOYSA-N
    • SMILES: N(CC)CC(C)C1C=CC=CC=1

Computed Properties

  • Exact Mass: 163.13600
  • Monoisotopic Mass: 163.136099547g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 4
  • Complexity: 106
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 12Ų

Experimental Properties

  • PSA: 12.03000
  • LogP: 2.79050
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